Cas no 2171463-97-9 (4-benzyl(butan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-benzyl(butan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171463-97-9
• MF: C₃₁H₃₄N₂O₅
• MW: 514.612068653107
• CID: 6415130
• PubChem ID: 165528048
• Update Time: 2025-06-13

4-benzyl(butan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-benzyl(butan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• EN300-1492663
• 2171463-97-9
• 4-[benzyl(butan-2-yl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

• Inchi： 1S/C31H34N2O5/c1-3-21(2)33(19-22-11-5-4-6-12-22)30(36)28(17-18-29(34)35)32-31(37)38-20-27-25-15-9-7-13-23(25)24-14-8-10-16-26(24)27/h4-16,21,27-28H,3,17-20H2,1-2H3,(H,32,37)(H,34,35)
• InChI Key： ZNPXGSHVOBRUGA-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(N(CC1C=CC=CC=1)C(C)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 514.24677219g/mol
• Monoisotopic Mass: 514.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 12
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-benzyl(butan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Latest Research on 4-benzyl(butan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171463-97-9)

The compound 4-benzyl(butan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171463-97-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and peptide synthesis. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS), a widely used method for producing peptides with high purity and yield. Researchers have optimized the synthesis protocol for this compound, achieving higher yields and improved scalability, which is crucial for industrial applications.

In addition to its utility in peptide synthesis, 4-benzyl(butan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid has shown promising biological activity in preclinical studies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory drugs, although further in vivo studies are required to validate these effects.

Another area of interest is the compound's potential role in targeted drug delivery systems. Due to its unique chemical structure, it can be conjugated with various drug molecules to enhance their solubility and bioavailability. Recent work published in Bioconjugate Chemistry explored the use of this compound as a linker in antibody-drug conjugates (ADCs), showing improved stability and efficacy compared to traditional linkers. This could pave the way for more effective cancer therapies with reduced side effects.

Despite these advancements, challenges remain in the large-scale production and application of 4-benzyl(butan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid. Issues such as cost-effectiveness, purification methods, and stability under physiological conditions need to be addressed. Ongoing research is focused on optimizing these aspects to facilitate its transition from the laboratory to clinical use.

In conclusion, 4-benzyl(butan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171463-97-9) represents a versatile and promising compound in the field of chemical biology and drug development. Its applications in peptide synthesis, enzyme inhibition, and drug delivery systems highlight its potential to contribute significantly to the advancement of therapeutic strategies. Future research should focus on addressing the current limitations and exploring its full therapeutic potential.